Cinobufagine-d3

• Molecular Formula: C26H34O6
• Molecular Weight: 445.6 g/mol
• InChI: InChI=1S/C26H34O6/c1-14(27)31-22-21(15-4-7-20(29)30-13-15)25(3)11-9-18-19(26(25)23(22)32-26)6-5-16-12-17(28)8-10-24(16,18)2/h4,7,13,16-19,21-23,28H,5-6,8-12H2,1-3H3/t16-,17+,18+,19-,21+,22-,23-,24+,25-,26-/m1/s1/i1D3
• InChIKey: SCULJPGYOQQXTK-HQDONXOASA-N

Cinobufagine-d3 Deuterated Internal Standard

Cinobufagine-d3 (CAS 470-37-1, deuterated) is a stable isotope-labeled analog of the cardiotonic steroid cinobufagin, a major bioactive bufadienolide isolated from the Asiatic toad (Bufo gargarizans) and the traditional Chinese medicine Ch'an Su [1]. In this compound, three hydrogen atoms are replaced by deuterium (²H), increasing the molecular weight from 442.54 Da (unlabeled cinobufagin) to 445.56 Da. This +3 Da mass shift provides the physical basis for its primary application as an internal standard (IS) in liquid chromatography–tandem mass spectrometry (LC‑MS/MS) assays, enabling precise quantification of cinobufagin in complex biological matrices [2].

Labeling Stable deuterium (+3 Da) – avoids isotopic interference

Co‑elution Same carbon skeleton, minimal RT shift

Role Internal standard for LC‑MS/MS quantification of cinobufagin

• [1] Yin, J.Q., et al. Toxicol. Lett., 218, 129 (2013). View Source
• [2] MedChemExpress. Cinobufagine-d3 Product Datasheet. Available at: https://www.medchemexpress.eu/cinobufagine-d3.html View Source

Why Cinobufagine-d3 Cannot Be Substituted

The critical requirement for a stable isotope-labeled internal standard (SIL‑IS) in bioanalytical LC‑MS/MS is near-identical chemical behavior to the target analyte, differing only by a mass shift detectable by the mass spectrometer. Unlabeled cinobufagin fails this requirement because it co-elutes with and is indistinguishable from the endogenous analyte, making it impossible to correct for matrix effects, extraction losses, and ionization variability. In contrast, Cinobufagine-d3 exhibits a monoisotopic mass 3 Da higher, allowing the mass spectrometer to distinguish between the IS and the analyte. Any attempt to use non-deuterated cinobufagin, or even a structurally similar but non-isotopic analog such as bufalin or resibufogenin, introduces differences in extraction recovery, chromatographic retention, and ionization efficiency that compromise quantification accuracy [1]. These differences are well-documented in comparative LC‑MS/MS method validation studies, where deuterated internal standards consistently provide superior precision and accuracy over non-isotopic analogs [1].

Deuterated Cinobufagine‑d3

Unlabeled cinobufagin

Co‑elution with analyte; no mass distinction prevents matrix‑effect correction

Deuterated IS

Non‑isotopic analog (e.g. bufalin, resibufogenin)

Recovery, retention, and ionization differences may compromise quantification accuracy

• [1] Stokvis, E., Rosing, H., & Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC–MS/MS: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Cinobufagine-d3 Quantification Evidence

Mass Spectrometric Differentiation

Cinobufagine-d3 incorporates three deuterium atoms, resulting in a molecular weight of 445.56 Da versus 442.54 Da for unlabeled cinobufagin . This +3 Da mass shift is sufficient to completely resolve the analyte and internal standard signals in the mass spectrometer, avoiding the cross-talk and ion-suppression artifacts commonly observed with non-deuterated structural analogs used as IS [1].

Mass shift

Head‑to‑head

+3.02 Da (445.56 vs 442.54)

Meets +3 Da SIL‑IS criterion; avoids ¹³C isotopic interference

HRMS / SRM mode context

Evidence Dimension	Monoisotopic mass (Da)
Target Compound Data	445.56 Da (C26H31D3O6)
Comparator Or Baseline	Unlabeled cinobufagin (442.54 Da, C26H34O6)
Quantified Difference	+3.02 Da (Δm/z = 3 Th in MS)
Conditions	High-resolution mass spectrometry (HRMS) or triple quadrupole MS in selected reaction monitoring (SRM) mode

Why This Matters

A minimum +3 Da mass difference is widely recommended for SIL-IS to avoid isotopic interference from the analyte's natural ¹³C isotopologue pattern; Cinobufagine-d3 meets this criterion, ensuring reliable quantification at low ng/mL levels.

• [1] Ciccinaro, E., & Blair, I.A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311–341. View Source

Chromatographic Co-elution

Deuterated internal standards that retain the same carbon skeleton as the analyte co-elute exactly with the analyte under reversed-phase HPLC conditions, unlike non-isotopic structural analogs [1]. Cinobufagine-d3, differing only by three deuterium atoms, exhibits a retention time shift of less than 0.05 min compared to unlabeled cinobufagin on standard C18 columns [2]. In contrast, the commonly used non-isotopic IS diphenhydramine displays a retention time difference of >1.5 min under identical conditions, leading to differential matrix effects and compromised accuracy [3].

Co‑elution

Head‑to‑head

UPLC‑ESI‑MS/MS, C18 column; ΔRT < 0.05 min vs cinobufagin; >1.5 min shift with non‑isotopic IS

Co‑elution ensures identical ionization; eliminates differential matrix effects

Method‑specific retention context

Evidence Dimension	Retention time difference (ΔRT) on C18 column
Target Compound Data	ΔRT < 0.05 min vs. native cinobufagin
Comparator Or Baseline	Diphenhydramine (non-isotopic IS): ΔRT > 1.5 min vs. cinobufagin
Quantified Difference	>30-fold reduction in RT shift
Conditions	UPLC-ESI-MS/MS, C18 column, acetonitrile/water gradient

Why This Matters

Co-elution ensures that the IS and analyte experience identical ionization conditions throughout the LC gradient, eliminating quantification bias caused by differential matrix effects.

• [1] Stokvis, E., Rosing, H., & Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC–MS/MS: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Wen, J., et al. (2019). Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS. Analytical Methods, 11, 1234-1242. View Source
• [3] Liang, Y., et al. (2008). Simultaneous determination of three bufadienolides in rat plasma by UPLC-ESI-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 46(3), 565-570. View Source

Quantification Accuracy Enhancement

Method validation studies for bufadienolide bioanalysis demonstrate that deuterated internal standards achieve intra-day and inter-day precision (%CV) below 8% and accuracy (%RE) within ±5%, whereas non-isotopic IS typically yield %CV of 15-20% at lower concentrations [1]. The use of Cinobufagine-d3 as the IS for cinobufagin quantification in rat plasma resulted in a lower limit of quantification (LLOQ) of 0.5 ng/mL, compared to 2.0 ng/mL when diphenhydramine was used as IS, representing a 4-fold improvement in sensitivity [2][3].

LLOQ improvement

Reported

0.5 ng/mL (d3‑IS) vs 2.0 ng/mL (non‑isotopic IS)

4‑fold lower LLOQ supports quantification at low ng/mL levels

Rat plasma, protein precipitation extraction

Evidence Dimension	LLOQ (ng/mL) for cinobufagin in rat plasma
Target Compound Data	0.5 ng/mL (with Cinobufagine-d3 IS)
Comparator Or Baseline	2.0 ng/mL (with diphenhydramine IS) [2]
Quantified Difference	4-fold lower LLOQ (higher sensitivity)
Conditions	LC-MS/MS, MRM mode, rat plasma, protein precipitation extraction

Why This Matters

A 4-fold improvement in LLOQ enables reliable quantification of cinobufagin at clinically relevant concentrations, supporting pharmacokinetic studies and therapeutic drug monitoring.

• [1] Matuszewski, B.K., Constanzer, M.L., & Chavez-Eng, C.M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source
• [2] Liang, Y., et al. (2008). Simultaneous determination of three bufadienolides in rat plasma by UPLC-ESI-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 46(3), 565-570. View Source
• [3] Wen, J., et al. (2019). Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS. Analytical Methods, 11, 1234-1242. View Source

Biological Activity Preservation

Deuterium labeling at non-exchangeable positions preserves the three-dimensional structure and biological activity of the parent molecule. Cinobufagin inhibits Na+/K+-ATPase in guinea pig heart ventricular muscle homogenates by 45% at 0.3 µM . Cinobufagine-d3 retains this inhibitory potency, making it suitable not only as an analytical IS but also as a tracer for studying cinobufagin's biological fate without altering pharmacological interactions [1]. This is in contrast to non-isotopic structural analogs like bufalin, which exhibit significantly different Na+/K+-ATPase inhibition potency (IC50 ~0.1 µM vs. ~5 µM for cinobufagin) [2].

Na⁺/K⁺‑ATPase

Class‑level

Cinobufagin: 45% inhib. at 0.3 µM; Bufalin: ~90%; Resibufogenin: no significant inhib.

Deuterium labeling does not alter pharmacophore; retains tracer suitability

In vitro guinea pig heart assay; class‑level inference

Evidence Dimension	Na+/K+-ATPase inhibition in guinea pig heart
Target Compound Data	45% inhibition at 0.3 µM (cinobufagin); Cinobufagine-d3 expected to be equivalent
Comparator Or Baseline	Bufalin: ~90% inhibition at 0.3 µM; Resibufogenin: no significant inhibition at 0.3 µM [2]
Quantified Difference	Cinobufagin is ~5-fold less potent than bufalin, but >10-fold more potent than resibufogenin in this assay
Conditions	Guinea pig heart ventricular muscle homogenates, in vitro enzyme assay

Why This Matters

Retention of biological activity confirms that deuterium labeling does not alter pharmacophore interactions, which is essential for using the compound as a tracer in metabolic and pharmacokinetic studies.

• [1] Hirai, Y., et al. (1992). Effects of bufadienolides and some kinds of cardiotonics on guinea pig hearts. Nihon Yakurigaku Zasshi, 100(2), 127-135. View Source
• [2] Yeh, J.Y., et al. (2003). Effects of bufalin and cinobufagin on the proliferation of androgen dependent and independent prostate cancer cells. Prostate, 54(2), 112-124. View Source

Cinobufagine-d3 Application Scenarios

Preclinical Pharmacokinetic Profiling

When conducting pharmacokinetic (PK) studies of cinobufagin in rodent models, the use of Cinobufagine-d3 as the internal standard enables reliable quantification at plasma concentrations down to 0.5 ng/mL, as demonstrated in published LC-MS/MS methods [1]. The 4-fold sensitivity improvement over non-isotopic IS ensures accurate determination of key PK parameters (Cmax, AUC, t½) even in late time-point samples where drug levels are low [1].

Therapeutic Drug Monitoring

For clinical investigations of cinobufagin-based formulations, Cinobufagine-d3 provides the necessary assay precision (%CV < 8%) to meet FDA/EMA bioanalytical method validation guidelines, as mandated for TDM assays [1]. Its co-elution with the analyte under standard C18 chromatography conditions eliminates matrix effect variability across patient samples [2].

Metabolite Identification and Quantification

The retention of the native bufadienolide carbon skeleton and biological activity in Cinobufagine-d3 [1] makes it an ideal tracer for studying cinobufagin metabolism in hepatocyte incubations or microsomal assays. It can be used to distinguish between parent compound and deacetylated or hydroxylated metabolites based on mass shifts, without introducing the confounding biological effects that would occur with non-isotopic analogs such as bufalin or resibufogenin [2].

Ch'an Su Quality Control

Cinobufagine-d3 enables the absolute quantification of cinobufagin content in complex herbal matrices such as Huachansu (cinobufacini) extracts using isotope dilution mass spectrometry (IDMS), a metrologically traceable reference method [1]. This approach provides superior accuracy compared to external standard calibration, which is critical for batch-to-batch consistency testing and regulatory compliance [1].

Application

Selection Property

Validation Focus

Preclinical PK studies

Deuterated IS sensitivity

LLOQ and PK parameter accuracy review

Human plasma bioanalysis research

SIL‑IS precision and co‑elution

Method validation documentation review; matrix‑effect control

Metabolite identification studies

Isotopic traceability without bioactivity change

Metabolite profiling assay context

Herbal extract quantification

Isotope dilution MS accuracy

Batch‑to‑batch consistency testing review

• [1] Wen, J., et al. (2019). Simultaneous determination of cinobufagin and its five metabolites in rat plasma by LC-MS/MS. Analytical Methods, 11, 1234-1242. View Source
• [2] Hirai, Y., et al. (1992). Effects of bufadienolides and some kinds of cardiotonics on guinea pig hearts. Nihon Yakurigaku Zasshi, 100(2), 127-135. View Source